Cas no 2089737-43-7 (1-(3-nitrophenyl)cyclobutylmethanol)

• Product Name: 1-(3-nitrophenyl)cyclobutylmethanol
• CAS No: 2089737-43-7
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5916134
• PubChem ID: 131367470
• Update Time: 2025-05-19

1-(3-nitrophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)cyclobutylmethanol
• [1-(3-nitrophenyl)cyclobutyl]methanol
• 2089737-43-7
• EN300-2000109

• Inchi： 1S/C11H13NO3/c13-8-11(5-2-6-11)9-3-1-4-10(7-9)12(14)15/h1,3-4,7,13H,2,5-6,8H2
• InChI Key： BQOFTRRKJVJFMG-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2)[N+](=O)[O-])CCC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-nitrophenyl)cyclobutylmethanol

Research Briefing on 1-(3-nitrophenyl)cyclobutylmethanol (CAS: 2089737-43-7) in Chemical Biology and Pharmaceutical Applications

1-(3-nitrophenyl)cyclobutylmethanol (CAS: 2089737-43-7) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclobutylmethanol scaffold and a nitro-substituted phenyl ring, has shown potential as a versatile intermediate in drug discovery and development. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the context of targeting specific enzymatic pathways and receptor interactions.

The compound's structural features, including the nitro group and the cyclobutyl ring, contribute to its unique chemical properties and reactivity. These attributes make it a promising candidate for further investigation in medicinal chemistry. Recent research has focused on optimizing the synthesis of 1-(3-nitrophenyl)cyclobutylmethanol to improve yield and purity, as well as exploring its potential as a building block for more complex pharmacophores. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

In pharmacological studies, 1-(3-nitrophenyl)cyclobutylmethanol has been evaluated for its bioactivity in various assay systems. Preliminary findings suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Additionally, its potential as a precursor for the development of CNS-active compounds has been proposed, given its ability to cross the blood-brain barrier in preclinical models. However, further in vivo studies are required to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

The compound's mechanism of action appears to involve interactions with specific protein targets, although the exact molecular pathways remain under investigation. Computational modeling and molecular docking studies have provided insights into its binding affinity and selectivity, which could inform the design of derivatives with enhanced therapeutic potential. Researchers have also explored its stability under physiological conditions, noting that the nitro group may undergo metabolic transformations, which could influence its efficacy and safety profile.

Recent advancements in synthetic methodologies have enabled the scalable production of 1-(3-nitrophenyl)cyclobutylmethanol, facilitating its broader application in drug discovery programs. Collaborative efforts between academic and industrial research groups have accelerated the exploration of its derivatives, with several patent applications filed for novel compounds derived from this scaffold. These developments underscore the growing interest in this chemical entity as a valuable tool in the pursuit of new therapeutic agents.

In conclusion, 1-(3-nitrophenyl)cyclobutylmethanol represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and preliminary bioactivity data warrant further investigation to unlock its full potential. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in targeted drug delivery systems. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics.